Cas no 1353971-11-5 ((2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester)

• Product Name: (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester
• CAS No: 1353971-11-5
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 2155082
• Update Time: 2025-11-01

(2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butyl (2-(isopropylamino)cyclohexyl)carbamate
• AM93704
• (2-Isopropylaminocyclohexyl)carbamic acid tert-butyl ester

• Inchi： 1S/C14H28N2O2/c1-10(2)15-11-8-6-7-9-12(11)16-13(17)18-14(3,4)5/h10-12,15H,6-9H2,1-5H3,(H,16,17)
• InChI Key： NLOZWKJOKIDHPP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCC1NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester

Comprehensive Overview of (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS No. 1353971-11-5)

(2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS No. 1353971-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a cyclohexyl backbone and an isopropylamino substituent. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The CAS No. 1353971-11-5 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The compound's tert-butyl ester group enhances its stability, making it suitable for various synthetic applications. Recent trends in organic chemistry highlight the growing demand for such intermediates, especially in the context of drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential in designing kinase inhibitors and GPCR-targeted therapies, which are hot topics in modern pharmacology.

One of the key advantages of (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester is its versatility. It can serve as a building block for peptide mimetics and small molecule drugs, aligning with the current focus on personalized medicine and targeted therapies. The compound's cyclohexyl ring provides conformational rigidity, which is often desirable in drug design to improve binding affinity and selectivity. This feature has led to its inclusion in several high-profile research projects, as evidenced by its frequent mention in patent applications and academic publications.

In the context of green chemistry and sustainable synthesis, CAS No. 1353971-11-5 has also been evaluated for its environmental footprint. Researchers are investigating solvent-free or low-solvent synthetic routes to produce this compound, addressing the growing consumer and regulatory demand for eco-friendly chemical processes. This aligns with broader industry trends, such as the push for green pharmaceuticals and reduced waste in manufacturing.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that derivatives of (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester may interact with central nervous system targets, sparking curiosity about its applications in neurological disorders. While further research is needed, this possibility has already made the compound a subject of discussion in forums and conferences focused on brain health and cognitive enhancement.

From a commercial perspective, the demand for CAS No. 1353971-11-5 is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) frequently seek such intermediates to accelerate their drug development pipelines. The compound's compatibility with automated synthesis platforms further enhances its appeal, as the industry moves toward more AI-driven drug discovery methodologies.

Quality control and analytical characterization of (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester are also critical topics. Advanced techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, which are paramount for regulatory compliance. Discussions around analytical method validation and impurity profiling often feature this compound as a case study, reflecting its prominence in quality assurance protocols.

In summary, (2-Isopropylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS No. 1353971-11-5) is a multifaceted compound with broad applications in pharmaceutical research, sustainable chemistry, and drug development. Its structural features and synthetic flexibility make it a valuable asset for scientists tackling some of the most pressing challenges in modern science. As research continues to unfold, this compound is likely to remain a focal point in discussions about innovation and efficiency in the chemical and life sciences industries.